Cas no 158001-28-6 (5-amino-1-tert-butyl-pyrazole-4-carbonitrile)
158001-28-6 structure
Product Name:5-amino-1-tert-butyl-pyrazole-4-carbonitrile
CAS No:158001-28-6
MF:C8H12N4
MW:164.207680702209
MDL:MFCD00128289
CID:94964
PubChem ID:2797454
Update Time:2025-04-18
5-amino-1-tert-butyl-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile
- BUTTPARK 51\09-68
- 5-AMINO-1-(T-BUTYL)PYRAZOLE-4-CARBONITRILE
- 5-AMINO-1-(TERT-BUTYL)PYRAZOLE-4-CARBONITRILE
- 5-Amino-1-(tert-butyl)-1H-pyrazole-4-carbonitrile
- 5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile
- 5-amino-1-tert-butylpyrazole-4-carbonitrile
- 1-tert-butyl-4-cyano-5-aminopyrazole
- 1-tert-butyl-5-amino-1H-pyrazole-4-carbonitrile
- 5-amino-1-tert-butyl-1H-pyrazol-4-carbonitrile
- 5-amino-1-tert-butyl-4-cyanopyrazole
- 5-Amino-1-(tert-butyl)
- Maybridge3_000247
- aminotertbutylpyrazolecarbonitrile
- WXEIWFYQLJCWSP-UHFFFAOYSA-N
- HMS1431L05
- SBB079070
- STL42
- 5-amino-1-tert-butyl-pyrazole-4-carbonitrile
- MFCD00128289
- SY110103
- AKOS000260188
- SCHEMBL810891
- 158001-28-6
- 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-
- DTXSID10383917
- FF-0752
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-
- Z432066910
- A3476
- J-516645
- EN300-42207
- AM803271
- AKOS008023531
- IDI1_011634
- FT-0681770
- CS-0039033
- SB12161
- DB-413470
- STL427158
-
- MDL: MFCD00128289
- Inchi: 1S/C8H12N4/c1-8(2,3)12-7(10)6(4-9)5-11-12/h5H,10H2,1-3H3
- InChI Key: WXEIWFYQLJCWSP-UHFFFAOYSA-N
- SMILES: N1(C(=C(C#N)C=N1)N)C(C)(C)C
Computed Properties
- Exact Mass: 164.10600
- Monoisotopic Mass: 164.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6
- XLogP3: 1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 92.9-94.5 ºC
- Boiling Point: 325.7±27.0 °C at 760 mmHg
- Flash Point: 150.8±23.7 °C
- Refractive Index: 1.573
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 67.63000
- LogP: 1.67318
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-amino-1-tert-butyl-pyrazole-4-carbonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H302 (100%) H312 (100%) H332 (100%)
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
5-amino-1-tert-butyl-pyrazole-4-carbonitrile Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-amino-1-tert-butyl-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07260-1 G |
5-amino-1-tert-butyl-pyrazole-4-carbonitrile |
158001-28-6 | 95% | 1g |
¥ 620.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07260-5 G |
5-amino-1-tert-butyl-pyrazole-4-carbonitrile |
158001-28-6 | 95% | 5g |
¥ 1,861.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07260-10 G |
5-amino-1-tert-butyl-pyrazole-4-carbonitrile |
158001-28-6 | 95% | 10g |
¥ 3,088.00 | 2021-05-07 | |
| TRC | A617610-25mg |
5-Amino-1-tert-butyl-1h-pyrazole-4-carbonitrile |
158001-28-6 | 25mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A617610-50mg |
5-Amino-1-tert-butyl-1h-pyrazole-4-carbonitrile |
158001-28-6 | 50mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A617610-100mg |
5-Amino-1-tert-butyl-1h-pyrazole-4-carbonitrile |
158001-28-6 | 100mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A617610-250mg |
5-Amino-1-tert-butyl-1h-pyrazole-4-carbonitrile |
158001-28-6 | 250mg |
$ 316.00 | 2023-04-19 | ||
| Fluorochem | 061046-250mg |
5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile |
158001-28-6 | 95% | 250mg |
£26.00 | 2022-02-28 | |
| Fluorochem | 061046-1g |
5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile |
158001-28-6 | 95% | 1g |
£63.00 | 2022-02-28 | |
| Fluorochem | 061046-5g |
5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile |
158001-28-6 | 95% | 5g |
£160.00 | 2022-02-28 |
5-amino-1-tert-butyl-pyrazole-4-carbonitrile Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
158001-28-6 (5-amino-1-tert-butyl-pyrazole-4-carbonitrile) Related Products
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- 54711-30-7(5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile)
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- 5346-53-2(5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile)
- 4788-15-2(5-amino-1-ethyl-1H-pyrazole-4-carbonitrile)
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